![molecular formula C13H14N2O3S3 B5847473 2-(4-nitrophenyl)-2-oxoethyl 4-thiomorpholinecarbodithioate](/img/structure/B5847473.png)
2-(4-nitrophenyl)-2-oxoethyl 4-thiomorpholinecarbodithioate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-nitrophenyl)-2-oxoethyl 4-thiomorpholinecarbodithioate, commonly known as TNM, is a chemical compound with potential applications in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol and chloroform. TNM is synthesized using a simple and efficient method, making it a cost-effective option for laboratory experiments.
Mechanism of Action
The mechanism of action of TNM involves the inhibition of enzymes such as acetylcholinesterase by binding to the active site of the enzyme. This results in the accumulation of acetylcholine in the synaptic cleft, leading to overstimulation of the nervous system and ultimately causing toxicity.
Biochemical and Physiological Effects:
TNM has been shown to have a wide range of biochemical and physiological effects. It has been shown to affect the activity of enzymes such as acetylcholinesterase, as well as the levels of neurotransmitters such as acetylcholine and dopamine. TNM has also been shown to affect the levels of various hormones such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
One of the main advantages of TNM is its cost-effectiveness and ease of synthesis. It is also a potent inhibitor of enzymes such as acetylcholinesterase, making it a useful tool for studying the mechanism of action of other compounds. One limitation of TNM is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for TNM research. One area of interest is the development of TNM derivatives with improved potency and selectivity. Another area of interest is the use of TNM as a tool for studying the mechanism of action of other compounds, particularly those involved in neurological disorders such as Alzheimer's disease. Additionally, TNM may have potential applications in the development of new drugs for the treatment of various diseases.
Synthesis Methods
TNM can be synthesized by the reaction between 4-nitrophenylacetic acid and thiomorpholine-4-carbodithioic acid in the presence of a catalyst such as dicyclohexylcarbodiimide (DCC). The reaction yields TNM as a yellow crystalline powder with a yield of up to 90%.
Scientific Research Applications
TNM has been used in various scientific research studies as a biochemical and physiological agent. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. TNM has also been used to study the mechanism of action of other compounds such as organophosphates and carbamates.
Properties
IUPAC Name |
[2-(4-nitrophenyl)-2-oxoethyl] thiomorpholine-4-carbodithioate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S3/c16-12(10-1-3-11(4-2-10)15(17)18)9-21-13(19)14-5-7-20-8-6-14/h1-4H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJLQIKGVWJNRMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(=S)SCC(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.